Cas no 2229505-37-5 (methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate)

• Product Name: methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate
• CAS No: 2229505-37-5
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 6108592
• PubChem ID: 165973524
• Update Time: 2025-07-18

methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate
• Methyl 2-fluoro-6-methoxy-4-methyl-β-oxobenzenepropanoate
• 2229505-37-5
• EN300-1757388

• Inchi： 1S/C12H13FO4/c1-7-4-8(13)12(10(5-7)16-2)9(14)6-11(15)17-3/h4-5H,6H2,1-3H3
• InChI Key： FNXBVMMQSATEAV-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(=CC=1OC)C)F)(=O)CC(=O)OC

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Additional information on methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate

Methyl 3-(2-Fluoro-6-Methoxy-4-Methylphenyl)-3-Oxopropanoate: An Overview of a Promising Compound

Methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate (CAS No. 2229505-37-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of esters and is characterized by its fluorinated and methoxy-substituted aromatic ring, which imparts specific chemical and biological properties.

The molecular formula of methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate is C₁₃H₁₄FO₄, and it has a molecular weight of approximately 260.25 g/mol. The presence of the fluorine atom in the aromatic ring significantly influences the compound's electronic properties, making it an attractive candidate for various synthetic transformations and biological studies.

Methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate can be synthesized through several routes, including the reaction of 2-fluoro-6-methoxy-4-methylbenzaldehyde with methyl acetoacetate in the presence of a suitable catalyst. The choice of catalyst and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using metal-free catalysts and microwave-assisted reactions.

In the pharmaceutical industry, methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate has shown promise as a lead compound for drug discovery. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. Studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a potential candidate for the development of anticancer drugs. Additionally, its ability to modulate specific signaling pathways has been explored in the context of neurodegenerative diseases and inflammatory conditions.

The pharmacokinetic properties of methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate have also been investigated. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential therapeutic applications. In preclinical studies, this compound has shown good oral bioavailability and low toxicity, suggesting its suitability for further development as a drug candidate.

In addition to its pharmaceutical applications, methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate has found use in agrochemicals. Its ability to act as a plant growth regulator or pesticide has been explored in several studies. The compound's low environmental impact and high efficacy make it an attractive option for sustainable agriculture practices.

The material science community has also shown interest in methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate. Its unique chemical structure makes it a valuable building block for the synthesis of advanced materials with specific properties, such as improved thermal stability or enhanced mechanical strength. Recent research has focused on incorporating this compound into polymer matrices to develop novel materials for various applications, including electronics and coatings.

In conclusion, methyl 3-(2-fluoro-6-methoxy-4-methylphenyl)-3-oxopropanoate (CAS No. 2229505-37-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.